Cas no 1000958-59-7 (N,N-Dimethyl-4,4'-bipiperidine-1-sulfonamide)

• Product Name: N,N-Dimethyl-4,4'-bipiperidine-1-sulfonamide
• CAS No: 1000958-59-7
• MF: C₁₂H₂₅N₃O₂S
• MW: 275.410801649094
• MDL: MFCD12027103
• CID: 1072418
• PubChem ID: 25219516
• Update Time: 2025-05-21

N,N-Dimethyl-4,4'-bipiperidine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-[4,4'-bipiperidine]-1-sulfonamide
• N,N-Dimethyl-4,4'-bipiperidine-1-sulfonamide
• [4,4']Bipiperidinyl-1-sulfonic acid dimethylamide
• AG-B-30936
• ALBB-005793
• CTK6I1310
• MolPort-005-984-492
• N,N-dimethyl-4-(piperidin-4-yl)piperidine-1-sulfonamide
• SBB047944
• STK500881
• N,N-dimethyl-4,4'-bipiperidine-1-sulfonamide(SALTDATA
• N,N-dimethyl-4,4'-bipiperidine-1-sulfonamide(SALTDATA: FREE)
• DTXSID20649258
• MFCD12027103
• AKOS005171485
• 1000958-59-7
• N,N-dimethyl-4-piperidin-4-ylpiperidine-1-sulfonamide
• 1(2H)-Pyridinesulfonamide, 4-(4-piperidinyl)tetrahydro-N,N-dimethyl-
• LS-02144
• JYTHYCMPNRDNOL-UHFFFAOYSA-N
• N,N-Dimethyl[4,4'-bipiperidine]-1-sulfonamide
• N,N-Dimethyl-4,4''-bipiperidine-1-sulfonamide

• MDL： MFCD12027103
• Inchi： 1S/C12H25N3O2S/c1-14(2)18(16,17)15-9-5-12(6-10-15)11-3-7-13-8-4-11/h11-13H,3-10H2,1-2H3
• InChI Key： JYTHYCMPNRDNOL-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1CCC(CC1)C1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 275.167
• Monoisotopic Mass: 275.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 405.7±45.0 °C at 760 mmHg
• Flash Point: 199.1±28.7 °C
• PSA: 61.03000
• LogP: 1.85190
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N,N-Dimethyl-4,4'-bipiperidine-1-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N,N-Dimethyl-4,4'-bipiperidine-1-sulfonamide

N,N-Dimethyl-4,4'-bipiperidine-1-sulfonamide: A Comprehensive Overview

N,N-Dimethyl-4,4'-bipiperidine-1-sulfonamide, also known by its CAS number 1000958-59-7, is a compound of significant interest in the field of organic chemistry and materials science. This compound belongs to the class of sulfonamides, which are widely used in various applications due to their unique chemical properties. The structure of this compound consists of a sulfonamide group attached to a bipiperidine backbone, which is further substituted with dimethyl groups at the nitrogen atoms. This combination of functional groups imparts distinctive electronic and steric properties to the molecule, making it a valuable component in numerous chemical reactions and industrial processes.

The bipiperidine moiety in N,N-Dimethyl-4,4'-bipiperidine-1-sulfonamide is a key feature that contributes to its versatility. Bipiperidines are known for their ability to form stable structures due to their rigid bicyclic framework. The presence of two piperidine rings connected by a single bond creates a unique spatial arrangement that can influence the compound's reactivity and solubility. The dimethyl substitution on the nitrogen atoms further enhances the molecule's stability and reduces its basicity, which is advantageous in certain chemical transformations where controlling acidity or basicity is crucial.

Recent studies have highlighted the potential of N,N-Dimethyl-4,4'-bipiperidine-1-sulfonamide in drug discovery and development. Its sulfonamide group is known to exhibit bioisosteric properties, meaning it can mimic the effects of other functional groups in biological systems. This makes it a promising candidate for designing new drugs with improved pharmacokinetic profiles. Researchers have explored its role as a potential inhibitor of various enzymes and receptors, which could lead to novel therapeutic agents for treating diseases such as cancer, inflammation, and neurodegenerative disorders.

In addition to its pharmaceutical applications, N,N-Dimethyl-4,4'-bipiperidine-1-sulfonamide has found utility in the field of materials science. Its rigid structure and ability to form hydrogen bonds make it an ideal candidate for designing advanced materials such as polymers and liquid crystals. Recent advancements in polymer chemistry have demonstrated that this compound can serve as a building block for creating high-performance polymers with tailored mechanical and thermal properties. These materials hold potential for use in electronics, aerospace, and automotive industries.

The synthesis of N,N-Dimethyl-4,4'-bipiperidine-1-sulfonamide involves a multi-step process that typically begins with the preparation of the bipiperidine intermediate. Various synthetic routes have been reported in the literature, including ring-closing metathesis and intramolecular cyclization reactions. The choice of synthetic method depends on factors such as yield optimization, cost-effectiveness, and scalability. Recent research has focused on developing more efficient and environmentally friendly synthesis pathways for this compound, aligning with the growing demand for sustainable chemical processes.

The physical properties of N,N-Dimethyl-4,4'-bipiperidine-1-sulfonamide are also worth noting. It exists as a crystalline solid at room temperature with a melting point around 230°C. Its solubility in common organic solvents such as dichloromethane and THF is moderate, making it suitable for use in various organic reactions that require controlled solubility profiles. The compound's UV-vis spectrum shows absorption bands in the visible region, indicating potential applications in optoelectronic materials.

In conclusion, N,N-Dimethyl-4,4'-bipiperidine-1-sulfonamide (CAS No.: 1000958-59-7) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure endows it with properties that make it valuable in drug discovery, materials science, and organic synthesis. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and industrial innovation.